N-[2-(3-butyl-3,4-dihydro-2H-1,3-benzoxazin-6-yl)ethyl]-4-chlorobenzamide

• IUPAC Name: N-[2-(3-butyl-2,4-dihydro-1,3-benzoxazin-6-yl)ethyl]-4-chlorobenzamide
• InChI: InChI=1S/C21H25ClN2O2/c1-2-3-12-24-14-18-13-16(4-9-20(18)26-15-24)10-11-23-21(25)17-5-7-19(22)8-6-17/h4-9,13H,2-3,10-12,14-15H2,1H3,(H,23,25)
• InChI Key: SEZRFKYBLQOUIE-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1CC2=C(C=CC(=C2)CCNC(=O)C3=CC=C(C=C3)Cl)OC1
• Molecular Formula: C21H25ClN2O2
• Molecular Weight: 372.9 g/mol

Description

N-[2-(3-butyl-3,4-dihydro-2H-1,3-benzoxazin-6-yl)ethyl]-4-chlorobenzamide is a chemical compound that has been synthesized for scientific research purposes. This compound has gained significant attention due to its potential applications in various fields, including medicine, agriculture, and environmental science.

Mechanism of Action

The exact mechanism of action of N-[2-(3-butyl-3,4-dihydro-2H-1,3-benzoxazin-6-yl)ethyl]-4-chlorobenzamide is not fully understood. However, it is believed to act by inhibiting certain enzymes or proteins that are involved in various cellular processes. This may explain its anti-cancer and anti-inflammatory properties.
Biochemical and Physiological Effects:
N-[2-(3-butyl-3,4-dihydro-2H-1,3-benzoxazin-6-yl)ethyl]-4-chlorobenzamide has been shown to have various biochemical and physiological effects. In animal studies, it has been shown to reduce inflammation and oxidative stress, which may be beneficial for treating diseases such as arthritis and neurodegenerative disorders. It has also been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[2-(3-butyl-3,4-dihydro-2H-1,3-benzoxazin-6-yl)ethyl]-4-chlorobenzamide in lab experiments is its high purity and stability. This allows for accurate and reproducible results. However, one limitation is its relatively high cost compared to other compounds that may have similar properties.

Future Directions

There are several future directions for research on N-[2-(3-butyl-3,4-dihydro-2H-1,3-benzoxazin-6-yl)ethyl]-4-chlorobenzamide. One area of interest is its potential as a therapeutic agent for various diseases, including cancer and neurodegenerative disorders. Another area of research is its potential applications in agriculture, particularly in developing new, sustainable methods for crop protection and growth. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of N-[2-(3-butyl-3,4-dihydro-2H-1,3-benzoxazin-6-yl)ethyl]-4-chlorobenzamide involves the reaction of 3-butyl-3,4-dihydro-2H-1,3-benzoxazine with ethylenediamine, followed by the reaction of the resulting product with 4-chlorobenzoyl chloride. The synthesis process has been optimized to achieve high yields and purity of the final product.

Scientific Research Applications

N-[2-(3-butyl-3,4-dihydro-2H-1,3-benzoxazin-6-yl)ethyl]-4-chlorobenzamide has been extensively studied for its potential applications in various scientific fields. In medicine, this compound has been shown to have anti-cancer properties and may be useful in the development of new cancer treatments. In agriculture, it has been studied for its ability to enhance plant growth and protect crops from pests and diseases. In environmental science, it has been investigated for its potential to remove pollutants from water and soil.